Cas no 1546168-66-4 (4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid)

• Product Name: 4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid
• CAS No: 1546168-66-4
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 4701737
• Update Time: 2023-08-15

4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylic acid

• Inchi： 1S/C7H6N4O2/c8-6-5-1-4(7(12)13)2-11(5)10-3-9-6/h1-3H,(H,12,13)(H2,8,9,10)
• InChI Key： PLGYQOUQDHOBDY-UHFFFAOYSA-N
• SMILES： OC(C1=CN2C(C(N)=NC=N2)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Topological Polar Surface Area: 93.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines